Cas no 338397-88-9 (4-(1-{3-Chloro-5-(trifluoromethyl)-2-pyridinylsulfanyl}ethyl)-2-pyrimidinamine)

• Product Name: 4-(1-{3-Chloro-5-(trifluoromethyl)-2-pyridinylsulfanyl}ethyl)-2-pyrimidinamine
• CAS No: 338397-88-9
• CID: 4646916
• Update Time: 2025-06-14

4-(1-{3-Chloro-5-(trifluoromethyl)-2-pyridinylsulfanyl}ethyl)-2-pyrimidinamine Chemical and Physical Properties

Names and Identifiers

• 4-(1-{3-Chloro-5-(trifluoromethyl)-2-pyridinylsulfanyl}ethyl)-2-pyrimidinamine

Additional information on 4-(1-{3-Chloro-5-(trifluoromethyl)-2-pyridinylsulfanyl}ethyl)-2-pyrimidinamine

Comprehensive Overview of 4-(1-{3-Chloro-5-(trifluoromethyl)-2-pyridinylsulfanyl}ethyl)-2-pyrimidinamine (CAS No. 338397-88-9)

The compound 4-(1-{3-Chloro-5-(trifluoromethyl)-2-pyridinylsulfanyl}ethyl)-2-pyrimidinamine (CAS No. 338397-88-9) is a specialized chemical entity with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a pyridinylsulfanyl moiety and a pyrimidinamine core, makes it a subject of interest for scientists exploring novel bioactive molecules. This article delves into its properties, synthesis, and potential applications, while addressing trending topics like sustainable chemistry and AI-driven drug discovery.

One of the key features of 4-(1-{3-Chloro-5-(trifluoromethyl)-2-pyridinylsulfanyl}ethyl)-2-pyrimidinamine is its structural complexity, which combines a chloro-trifluoromethylpyridine group with a pyrimidinamine scaffold. This combination is often sought after in the development of small-molecule inhibitors and enzyme modulators. Researchers are particularly interested in how such compounds can be optimized for high selectivity and low toxicity, which are critical factors in modern drug design.

In the context of green chemistry, the synthesis of CAS No. 338397-88-9 has been explored using eco-friendly catalysts and solvent-free conditions. This aligns with the growing demand for sustainable synthetic routes that minimize environmental impact. Recent studies highlight the potential of microwave-assisted synthesis and flow chemistry to improve the efficiency of producing such complex molecules.

The compound's relevance extends to computational chemistry and AI-powered molecular modeling. With the rise of machine learning in drug discovery, researchers are using virtual screening tools to predict the bioactivity of 4-(1-{3-Chloro-5-(trifluoromethyl)-2-pyridinylsulfanyl}ethyl)-2-pyrimidinamine and its derivatives. This approach accelerates the identification of promising candidates for further experimental validation.

Another area of interest is the compound's potential role in agrochemical innovation. Its structural motifs are reminiscent of those found in crop protection agents, prompting investigations into its efficacy as a pest control agent. Given the global focus on food security and sustainable agriculture, such research could have far-reaching implications.

From a regulatory perspective, CAS No. 338397-88-9 is not classified under restricted categories, making it accessible for academic and industrial research. However, proper handling and disposal protocols must be followed to ensure safety and compliance with laboratory best practices.

In summary, 4-(1-{3-Chloro-5-(trifluoromethyl)-2-pyridinylsulfanyl}ethyl)-2-pyrimidinamine represents a versatile compound with broad applicability in life sciences and material chemistry. Its study intersects with cutting-edge trends like AI-driven research, green synthesis, and agrochemical development, making it a valuable subject for ongoing scientific exploration.